BENGHE Foundational & Exploratory

Check Availability & Pricing

2,6-Dinitroaniline safety and handling
precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,6-Dinitroaniline

Cat. No.: B188716

An In-depth Technical Guide to the Safety and Handling of 2,6-Dinitroaniline

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the safety and handling
precautions for 2,6-dinitroaniline (CAS No. 606-22-4). It is intended for laboratory personnel,
including researchers, scientists, and professionals in the drug development field, who may
handle this chemical. This document outlines the known hazards, exposure controls, and
emergency procedures to ensure safe laboratory practices. All quantitative data is presented in
structured tables, and key procedural workflows are visualized using diagrams.

Chemical and Physical Properties

2,6-Dinitroaniline is a yellow to orange crystalline solid.[1] It is sparingly soluble in water but
soluble in organic solvents like ethanol and acetone.[1] A summary of its key physical and
chemical properties is provided in Table 1.

Table 1: Physical and Chemical Properties of 2,6-Dinitroaniline
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Property Value Reference
CAS Number 606-22-4 [2]
Molecular Formula CeHsN30a4 [2]
Molecular Weight 183.12 g/mol [2]
Appearance Yellow to orange crystals [1]
Melting Point 134-142 °C (decomposes) [11[31[4]
Flash Point >100 °C (>212 °F) [4]
Vapor Pressure 5.94 x 10-7 mm Hg at 25°C 5]
(77°F)
Water Solubility Insoluble/Sparingly soluble [1][5]
Solubility in Organic Solvents Soluble in ethanol and acetone  [1]

Toxicological Information

2,6-Dinitroaniline is classified as toxic if swallowed, in contact with skin, or if inhaled.[2][6][7]
Prolonged or repeated exposure may cause damage to organs, specifically targeting the blood
and hematopoietic system.[6][8]

Acute Toxicity

Acute exposure can cause irritation to the skin, eyes, and respiratory tract.[1][5] High levels of
exposure to dinitroanilines can interfere with the blood's ability to carry oxygen, leading to
methemoglobinemia, which is characterized by headache, dizziness, and a blue coloration of
the skin and lips (cyanosis).[5] Severe cases can lead to difficulty breathing, collapse, and even
death.[5]

Table 2: Acute Toxicity Data for Dinitroanilines
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Test Species Route Value Reference

LDso (Lethal

Mouse Intravenous 180 mg/kg [3]
Dose, 50%)
LDso (Lethal Oral (for 2,4-

Rat o N 285 mg/kg [2]
Dose, 50%) Dinitroaniline)

Note: Data for the specific 2,6-isomer is limited. The provided oral LDso is for the related
isomer, 2,4-dinitroaniline, and should be used for relative toxicity assessment only.

Chronic Toxicity and Carcinogenicity

2,6-Dinitroaniline is suspected of being a carcinogen.[1] It has also tested positive in the Ames
test for mutagenicity, indicating its potential to cause genetic mutations.[8]

Mechanism of Action

The broader class of dinitroaniline herbicides, which includes 2,6-dinitroaniline derivatives, is
known to act by inhibiting the formation of microtubules.[3][5] Microtubules are essential
components of the cytoskeleton involved in cell division, structure, and transport. Their
disruption can lead to cell death. The diagram below illustrates this proposed mechanism.

Cellular Environment

Cell Cycle Arrest &

Cytotoxicity

Click to download full resolution via product page

Caption: Proposed mechanism of 2,6-dinitroaniline toxicity via microtubule disruption.

Hazard Identification and Classification
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2,6-Dinitroaniline is classified as a hazardous substance. The GHS classifications are

summarized in Table 3.

Table 3: GHS Hazard Classification for 2,6-Dinitroaniline

Hazard Class Category Hazard Statement Reference
o H301: Toxic if
Acute Toxicity, Oral Category 3 [2]
swallowed
o H311: Toxic in contact
Acute Toxicity, Dermal  Category 3 ] ] [2]
with skin
Acute Toxicity, H330/H331:
_ Category 2/ 3 o [2]
Inhalation Fatal/Toxic if inhaled
- H373: May cause
Specific Target Organ
o damage to organs
Toxicity (Repeated Category 2 [2]

Exposure)

through prolonged or

repeated exposure

Safety and Handling Precautions
Engineering Controls

Work with 2,6-dinitroaniline should be conducted in a well-ventilated area, preferably within a

chemical fume hood.[1][6] Operations should be enclosed where possible to minimize the

release of dust or vapors.[5] Eyewash stations and emergency showers must be readily

accessible in the immediate work area.[5][6]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2,6-dinitroaniline. The selection of

PPE is critical for minimizing exposure.

o Eye Protection: Wear impact-resistant safety goggles with side shields or a face shield.[5][9]

o Skin Protection: Wear chemical-resistant gloves and protective clothing to prevent skin

contact.[5][9] Contaminated work clothes should not be taken home and must be laundered
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by trained personnel.[5]

o Respiratory Protection: If ventilation is inadequate or if dust is generated, a NIOSH/MSHA-
approved respirator with appropriate cartridges should be used.[6][9] Respirator use must
comply with a written program that meets OSHA 1910.134 standards.[5]

The following diagram outlines the logical workflow for PPE selection and use.
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Handling 2,6-Dinitroaniline
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Y
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Caption: Workflow for Personal Protective Equipment (PPE) usage when handling 2,6-
dinitroaniline.
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Handling and Storage

Avoid contact with skin, eyes, and clothing.[6]

Avoid the formation of dust.[6]

Do not eat, drink, or smoke in areas where the chemical is handled.[6]

Wash hands and any exposed skin thoroughly after handling.[6]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][10]

Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

[6]

Store in a locked-up area accessible only to authorized personnel.[10]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency involving 2,6-

dinitroaniline.

First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][6]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
with plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[5]

[6]

Inhalation: Remove the victim to fresh air. If breathing has stopped, provide artificial
respiration (do not use mouth-to-mouth). If breathing is difficult, administer oxygen. Seek
immediate medical attention.[5][6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a physician or poison control center immediately.[6]
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Spill Response

Evacuate personnel from the spill area.[5]

Wear appropriate PPE, including respiratory protection.[5]

Prevent the formation of dust. If the material is solid, gently sweep or scoop it into a suitable,
labeled container for disposal.[6]

Ventilate the area after cleanup is complete.[5]

Dispose of the waste as hazardous material in accordance with local, state, and federal
regulations.[5]

The following diagram illustrates the emergency response workflow for a chemical spill.
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Caption: Emergency response workflow for a 2,6-dinitroaniline spill.

Firefighting Measures
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2,6-Dinitroaniline may burn but does not ignite readily.[5]

Use dry chemical, COz, water spray, or alcohol-resistant foam as extinguishing media.[5][6]

Fire may produce poisonous gases, including carbon monoxide and nitrogen oxides.[5][6]

Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear.[6]

Containers may explode in a fire; use a water spray to keep them cool.[5]

Experimental Protocols: Mutagenicity Assessment

The positive Ames test result for 2,6-dinitroaniline indicates its mutagenic potential.[8] The
following is a generalized protocol for the bacterial reverse mutation assay (Ames test), which
IS a key experiment for assessing mutagenicity.

Ames Test Protocol

Objective: To determine the potential of a substance to induce gene mutations in a bacterial
model.

Principle: The test uses several strains of Salmonella typhimurium that are auxotrophic for
histidine (his-), meaning they cannot synthesize this essential amino acid and require it in their
growth medium. The assay measures the ability of the test substance to cause a reverse
mutation (reversion) to a prototrophic state (his+), allowing the bacteria to grow on a histidine-
deficient medium.

Methodology:

o Strain Selection: Use appropriate Salmonella typhimurium tester strains (e.g., TA98, TA100,
TA1535, TA1537) which are sensitive to different types of mutagens.[11]

o Metabolic Activation: Conduct the assay both with and without a metabolic activation system
(e.g., S9 fraction from rat liver homogenate). This is crucial as some chemicals only become
mutagenic after being metabolized.[11][12]

o Dose-Response Preparation: Prepare a range of concentrations of 2,6-dinitroaniline
dissolved in a suitable solvent (e.g., DMSO).
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e EXxposure:

o In atest tube, combine the tester strain culture, the test substance at a specific
concentration, and either the S9 mix or a buffer (for the non-activation arm).[12]

o Add a small amount of molten top agar containing a trace of histidine and biotin (to allow
for a few initial cell divisions, which are necessary for mutation to occur).[13]

e Plating: Pour the mixture onto a minimal glucose agar plate (lacking histidine).[13]
 Incubation: Incubate the plates at 37°C for 48-72 hours.[13]
e Colony Counting: Count the number of revertant colonies on each plate.

e Analysis: A positive result is indicated by a dose-dependent increase in the number of
revertant colonies that is significantly higher than the spontaneous reversion rate observed in
the negative control (solvent only) plates. Positive controls with known mutagens must also
be run to validate the assay.[11]

Occupational Exposure Limits

Currently, no specific occupational exposure limits (e.g., Permissible Exposure Limit (PEL) from
OSHA or Threshold Limit Value (TLV) from ACGIH) have been established for 2,6-
dinitroaniline.[1][5] In the absence of official limits, all necessary precautions should be taken
to minimize any potential for exposure.

Disposal Considerations

2,6-Dinitroaniline and any contaminated materials must be disposed of as hazardous waste.
[5] Disposal should be carried out by a licensed professional waste disposal service and in
accordance with all applicable federal, state, and local environmental regulations. Do not allow
the chemical to enter drains or the environment.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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